![molecular formula C8H5F4NO B3031228 1-(2-Amino-6-fluorophenyl)-2,2,2-trifluoroethanone CAS No. 205756-56-5](/img/structure/B3031228.png)
1-(2-Amino-6-fluorophenyl)-2,2,2-trifluoroethanone
Overview
Description
1-(2-Amino-6-fluorophenyl)-2,2,2-trifluoroethanone (AFTFE) is an organic compound with a wide range of applications in the fields of synthetic chemistry, pharmaceutical sciences, and biochemistry. It is a fluorinated amine with a trifluoromethyl group and is used as a building block in the synthesis of various compounds, such as drugs and agrochemicals. AFTFE has several unique properties, such as low volatility, high solubility in polar solvents, and excellent thermal stability. These properties have made it a useful tool for drug discovery and development, as well as for other synthetic applications.
Scientific Research Applications
Synthesis and Antimicrobial Screening
1-(2-Amino-6-fluorophenyl)-2,2,2-trifluoroethanone has been utilized in the synthesis of various compounds. A study by Bonacorso et al. (2018) describes its use in creating (Z)-4-((3-chloro-4-fluorophenyl)amino)-1,1,1-trifluorobut-3-en-2-ones and related derivatives through the O,N-exchange reaction. These compounds, when subjected to intramolecular cyclocondensation, produced a novel series of 2-alkyl(aryl)-7-chloro-6-fluoro-4-(trifluoromethyl)-quinolines. Although these new heterocycles didn't show significant results against bacteria and fungi, they represent an important step in antimicrobial research (Bonacorso et al., 2018).
Development of Arylfluoroquinolone Antibacterial Agents
In the field of medicinal chemistry, derivatives of this compound are significant. Chu et al. (1985) synthesized novel arylfluoroquinolones, characterized by a fluorine atom at the 6-position and substituted amino groups, including derivatives of this compound. These compounds were found to possess excellent in vitro potency and in vivo efficacy as antibacterial agents (Chu et al., 1985).
Optical and Dielectric Properties in Polymer Chemistry
The compound has also found applications in polymer chemistry. Tao et al. (2009) synthesized multifluoromethyl-substituted aromatic diamines, including derivatives of this compound, which were then used to create highly fluorinated polyimides. These polyimides exhibited good thermal stability, excellent mechanical properties, low moisture absorption, and high optical transparency, highlighting their potential in various industrial applications (Tao et al., 2009).
Wittig Olefination in Organic Chemistry
In another study, Hanamoto et al. (2003) reported the synthesis of (2,2,2-Trifluoroethyl)triphenylphosphonium trifluoromethanesulfonate from this compound and its use in Wittig olefination. This process led to the production of various 3,3,3-trifluoropropenylidene compounds, showcasing the versatility of this compound in organic synthesis (Hanamoto et al., 2003).
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes: rinse cautiously with water for several minutes .
Properties
IUPAC Name |
1-(2-amino-6-fluorophenyl)-2,2,2-trifluoroethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F4NO/c9-4-2-1-3-5(13)6(4)7(14)8(10,11)12/h1-3H,13H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXFZZYQHXMHEET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)C(F)(F)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F4NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40664286 | |
Record name | 1-(2-Amino-6-fluorophenyl)-2,2,2-trifluoroethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40664286 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
205756-56-5 | |
Record name | 1-(2-Amino-6-fluorophenyl)-2,2,2-trifluoroethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40664286 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-amino-6-fluorophenyl)-2,2,2-trifluoro-ethanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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